4-(1-aminoethyl)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide hydrochloride

• IUPAC Name: 4-(1-aminoethyl)-N-(2-methyltetrazol-5-yl)benzenesulfonamide;hydrochloride
• InChI: InChI=1S/C10H14N6O2S.ClH/c1-7(11)8-3-5-9(6-4-8)19(17,18)14-10-12-15-16(2)13-10;/h3-7H,11H2,1-2H3,(H,13,14);1H
• InChI Key: FTPMIBCPRUDBBX-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=C(C=C1)S(=O)(=O)NC2=NN(N=N2)C)N.Cl
• Molecular Formula: C10H15ClN6O2S
• Molecular Weight: 318.78 g/mol
• CAS No.: 2094140-62-0

Description

The compound is a sulfonamide derivative with a tetrazole ring and an aminoethyl substituent. Sulfonamides are well-known for their diverse biological activities, including antimicrobial, anticancer, and enzyme-inhibitory properties .

Biological Activity

4-(1-aminoethyl)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide hydrochloride, with the CAS number 2094140-62-0, is a compound that has garnered attention for its potential biological activities. This article aims to provide a detailed overview of its biological activity, including mechanisms of action, pharmacological effects, and relevant research findings.

• Molecular Formula : C10H15ClN6O2S
• Molecular Weight : 318.78 g/mol
• Structure : The compound features a sulfonamide group and a tetrazole moiety, which are known to impart significant biological activity.

The biological activity of this compound is primarily attributed to its interaction with various biological targets. The tetrazole ring is often involved in hydrogen bonding and can mimic carboxylic acids, enhancing binding affinity to target proteins.

Key Mechanisms:

• Inhibition of Enzymes : The compound has been shown to inhibit specific enzymes related to inflammatory pathways.
• Receptor Modulation : It may act as an antagonist at certain G-protein coupled receptors (GPCRs), particularly those involved in inflammatory responses.

Pharmacological Effects

Research has indicated several pharmacological effects of this compound:

• Antiviral Activity : Preliminary studies suggest that it may exhibit antiviral properties against β-coronaviruses, including SARS-CoV-2. This is likely due to its ability to inhibit critical kinases involved in viral replication pathways .
• Anti-inflammatory Properties : The compound has shown promise in modulating inflammatory responses by acting on the P2Y14 receptor, which plays a role in neutrophil motility and activation .

Table 1: Summary of Biological Activities

Activity Type	Observations	Reference
Antiviral	Inhibits β-coronaviruses
Anti-inflammatory	Modulates P2Y14 receptor activity
Enzyme Inhibition	Affects key kinases in inflammatory pathways

Case Study: Antiviral Efficacy

A study investigated the antiviral efficacy of related compounds against SARS-CoV-2. The findings indicated that modifications in the tetrazole structure could enhance potency and metabolic stability while reducing cytotoxicity . This suggests that 4-(1-aminoethyl)-N-(2-methyl-2H-1,2,3,4-tetrazol-5-yl)benzene-1-sulfonamide hydrochloride could be a viable candidate for further development as an antiviral agent.

Case Study: Anti-inflammatory Action

In another study focusing on the P2Y14 receptor, it was found that compounds with similar structural features could effectively inhibit receptor activation and subsequent neutrophil motility. This highlights the potential of this compound as an anti-inflammatory agent .

Chemical Reactions Analysis

Sulfonamide Group Reactivity

The sulfonamide group (-SO₂-NH-) exhibits moderate nucleophilicity and participates in substitution, condensation, and cycloaddition reactions.

Key Reactions

• Acid/Base Reactivity : The NH proton (pKa ~10–11) undergoes deprotonation in basic conditions, forming a sulfonamide anion capable of nucleophilic substitution with alkyl halides or acyl chlorides .

• Hydrolysis : Under strong acidic or alkaline conditions (e.g., H₂SO₄/Δ or NaOH/Δ), cleavage of the sulfonamide bond occurs, yielding benzenesulfonic acid and the tetrazole-amine derivative .

Table 1: Sulfonamide Reaction Pathways

Reaction Type	Conditions	Products	Citations
Alkylation	K₂CO₃/DMF, R-X	N-Alkylated sulfonamide
Acylation	Pyridine, R-COCl	N-Acylated sulfonamide
Cyclization	H₂SO₄ or PPA	Thiadiazole/oxadiazole hybrids

Tetrazole Ring Reactivity

The 2-methyltetrazole ring is stable under physiological conditions but undergoes electrophilic substitution and coordination with metal ions.

Key Reactions

• Electrophilic Substitution : Nitration (HNO₃/H₂SO₄) occurs at the C-5 position due to the electron-withdrawing effect of the methyl group .

• Metal Coordination : The tetrazole nitrogen atoms bind to transition metals (e.g., Zn²⁺, Cu²⁺), forming complexes that modulate biological activity .

Table 2: Tetrazole-Specific Reactions

Reaction	Reagents	Outcome	Citations
Nitration	HNO₃/H₂SO₄	5-Nitro-tetrazole derivative
Alkylation	MeI/Base	N-Methylation at N-2
Metalation	ZnCl₂	Tetrazole-Zn complex

Aminoethyl Group Reactivity

The primary amine (-CH₂CH₂NH₂) facilitates condensation, Schiff base formation, and heterocycle synthesis.

Key Reactions

• Schiff Base Formation : Reacts with aldehydes/ketones (e.g., benzaldehyde) in ethanol to form imines, which are precursors to antimicrobial agents .

• Heterocyclization : With CS₂ or isothiocyanates, forms thiazolidinones or thiosemicarbazides under basic conditions .

Table 3: Aminoethyl Transformations

Reaction	Conditions	Products	Citations
Condensation	RCHO/EtOH	Imine derivatives
Thiazole Synthesis	CS₂/KOH	Thiazolidinone hybrids
Acylation	Ac₂O	N-Acetylated derivative

Synthetic Methodology

The compound is synthesized via:

• Sulfonylation : Coupling 4-(1-aminoethyl)benzene-1-sulfonyl chloride with 5-amino-2-methyltetrazole .

• Salt Formation : Treatment with HCl in ethanol yields the hydrochloride salt .

Key Challenges :

• Steric hindrance from the tetrazole ring slows sulfonamide bond formation .

• Purification requires reverse-phase chromatography to isolate the hydrochloride form .

Stability Profile

• Thermal Stability : Decomposes above 220°C, releasing SO₂ and NH₃ .

• pH Sensitivity : Stable in pH 4–8; hydrolyzes rapidly in strongly acidic/basic media .

Comparison with Similar Compounds

Comparison with Similar Compounds

The closest analogues in the evidence are sulfonamide derivatives synthesized in , such as 2-alkylthio-4-chloro-5-methyl-N-[imino-(4-methyl-1-oxo-(1H)-phthalazin-2-yl)methyl]benzenesulfonamides. These compounds share structural motifs like sulfonamide cores and heterocyclic substituents but differ in key aspects:

Feature	Target Compound	Analogues ()
Core Structure	Benzene-sulfonamide with tetrazole and aminoethyl groups	Benzene-sulfonamide with phthalazinone and alkylthio groups
Substituents	2-methyl-2H-tetrazol-5-yl, 1-aminoethyl	4-chloro-5-methyl, alkylthio, phthalazinone-imino-methyl
Synthetic Route	Not described in evidence	Prepared via condensation of guanidine derivatives with 2-acetylbenzoic acid
Reported Applications	Not available	No biological data provided; structural focus only

Key Differences:

• The aminoethyl group in the target compound introduces a basic amine, which could enhance solubility or receptor binding compared to the alkylthio groups in compounds .

Critical Limitations of the Evidence

• describes unrelated sulfonamide derivatives and lacks comparative pharmacological or structural data.
• (PubChem) is non-functional, preventing access to essential physicochemical or bioactivity data.

Recommendations for Further Research

To address the knowledge gaps:

Consult specialized databases (e.g., SciFinder, Reaxys) for structural and bioactivity data.

Investigate tetrazole-containing sulfonamides in peer-reviewed literature (e.g., Journal of Medicinal Chemistry) for analogues with reported biological activity.

Explore crystallographic studies using SHELX () to determine the target compound’s 3D structure and compare it with analogues.

Q & A

Q. How can researchers optimize the synthesis of this compound to improve yield and purity?

Methodological Answer:

• Employ statistical Design of Experiments (DoE) to systematically evaluate critical reaction parameters (e.g., temperature, pH, reagent stoichiometry). For instance, fractional factorial designs can minimize the number of experiments while identifying interactions between variables .
• Use HPLC or GC-MS to monitor intermediate purity and optimize reaction quenching conditions to reduce byproduct formation .
• Reference sulfonamide synthesis protocols for analogous compounds, such as controlling sulfonylation steps at low temperatures to prevent hydrolysis .

Q. What analytical techniques are essential for confirming the structural integrity and purity of this compound?

Methodological Answer:

• High-resolution NMR (¹H, ¹³C, and 2D-COSY) to verify substituent positions on the benzene and tetrazole rings. For example, the methyl group on the tetrazole ring will show distinct splitting patterns .
• Mass spectrometry (ESI-TOF) to confirm molecular weight and detect trace impurities. The hydrochloride salt may require ion-pairing agents for accurate analysis .
• X-ray crystallography (if crystalline) to resolve stereochemical details, particularly the configuration of the 1-aminoethyl group .

Q. How should researchers assess the hydrolytic stability of this compound under varying pH conditions?

Methodological Answer:

• Conduct accelerated stability studies in buffered solutions (pH 1–13) at 25°C and 40°C. Use HPLC to quantify degradation products and calculate rate constants .
• Compare stability profiles with structurally similar sulfonamides (e.g., substituent effects on the tetrazole ring’s electron density) to infer degradation pathways .

Advanced Research Questions

Q. What computational strategies can elucidate the reaction mechanisms involved in synthesizing this compound?

Methodological Answer:

• Apply quantum chemical calculations (e.g., DFT) to model transition states during sulfonamide bond formation or tetrazole ring methylation. Tools like Gaussian or ORCA can predict regioselectivity in heterocyclic reactions .
• Integrate machine learning (ML) with experimental data to identify optimal reaction pathways. For example, train ML models on reaction yield data from analogous sulfonamide syntheses to predict optimal conditions .

Q. How can contradictions in catalytic efficiency data during synthesis be resolved?

Methodological Answer:

• Perform multivariate analysis to distinguish between catalyst deactivation and experimental noise. For instance, use principal component analysis (PCA) on datasets spanning temperature, catalyst loading, and solvent polarity .
• Validate hypotheses via in situ spectroscopy (e.g., Raman or IR) to detect transient intermediates or catalyst poisoning .

Q. What methodologies are effective for studying the compound’s potential pharmacological interactions?

Methodological Answer:

• Use molecular docking simulations (e.g., AutoDock Vina) to screen against target proteins (e.g., carbonic anhydrase, common for sulfonamides). Focus on the tetrazole moiety’s role in binding affinity .
• Combine surface plasmon resonance (SPR) and isothermal titration calorimetry (ITC) to quantify binding kinetics and thermodynamic parameters .

Data-Driven Experimental Design

Q. How can AI-driven tools enhance the design of experiments for this compound?

Methodological Answer:

• Implement COMSOL Multiphysics with AI plugins to simulate reaction kinetics and mass transfer limitations in batch reactors. Adjust parameters like stirring rate or feed addition profiles in silico before lab validation .
• Use Bayesian optimization to iteratively refine reaction conditions, minimizing resource consumption while maximizing yield .

Q. What advanced techniques address challenges in scaling up the synthesis from lab to pilot plant?

Methodological Answer:

• Apply process analytical technology (PAT) for real-time monitoring of critical quality attributes (CQAs) during continuous flow synthesis. For example, inline FTIR can track sulfonamide formation .
• Model membrane separation systems (e.g., nanofiltration) to purify the hydrochloride salt efficiently, leveraging pore size selectivity to remove unreacted precursors .